4-[(2,2,2-Trifluoroethoxy)methyl]piperidine hydrochloride

• IUPAC Name: 4-(2,2,2-trifluoroethoxymethyl)piperidine;hydrochloride
• InChI: InChI=1S/C8H14F3NO.ClH/c9-8(10,11)6-13-5-7-1-3-12-4-2-7;/h7,12H,1-6H2;1H
• InChI Key: UUTPPMRPFBIDRJ-UHFFFAOYSA-N
• Canonical SMILES: C1CNCCC1COCC(F)(F)F.Cl
• Molecular Formula: C8H15ClF3NO
• Molecular Weight: 233.66 g/mol

Description

“4-[(2,2,2-Trifluoroethoxy)methyl]piperidine hydrochloride” is a biochemical compound with the molecular formula C8H14F3NO•HCl and a molecular weight of 233.66. It is used for research purposes.

Molecular Structure Analysis

The molecular structure of “4-[(2,2,2-Trifluoroethoxy)methyl]piperidine hydrochloride” is defined by its molecular formula, C8H14F3NO•HCl. This indicates that the compound contains eight carbon atoms, fourteen hydrogen atoms, three fluorine atoms, one nitrogen atom, one oxygen atom, and one chloride atom.

Physical And Chemical Properties Analysis

The physical and chemical properties of “4-[(2,2,2-Trifluoroethoxy)methyl]piperidine hydrochloride” are largely determined by its molecular structure. It has a molecular weight of 233.66. More detailed properties like melting point, boiling point, and density were not found in the available resources.

Scientific Research Applications

Synthetic Chemistry Applications

• Synthetic Approaches and Building Blocks : A study developed a convenient synthetic approach for the preparation of multigram amounts of 4-(trifluoromethoxy)piperidine and 4-(trifluoromethoxymethyl)piperidine, highlighting their significance as promising building blocks in medicinal chemistry (Logvinenko et al., 2021). These compounds are crucial for the synthesis of secondary amines containing the CF3O-group, demonstrating the broader applicability of trifluoromethoxy derivatives in drug development.

Pharmacological Applications

• Neuroleptic Agents : Research on 2′-amino-4′-fluoro-4-[4-hydroxy-4-(3-trifluoromethylphenyl)piperidino-2-14C] - butyrophenone synthesized a neuroleptic agent for use in metabolic studies, illustrating the role of fluorinated piperidine derivatives in developing psychiatric medications (Nakatsuka et al., 1981).
• Metabolic and Behavioral Effects : Compounds chemically unrelated to amphetamine, like the (4-chlorophenoxyacetate) N-methyl 3-hydroxymethyl piperidine, hydrochloride (PM 170), were studied for their thermogenic effect, indicating potential applications in weight management and metabolic studies (Massicot et al., 1985).

Chemical Structure Analysis

• Crystal and Molecular Structure : The study of 4-carboxypiperidinium chloride (4-piperidinecarboxylic acid hydrochloride) through single crystal X-ray diffraction and other spectroscopic methods provided insights into the structural characterization of piperidine derivatives, which is essential for understanding their chemical behavior and interaction in biological systems (Szafran et al., 2007).

Synthesis routes and methods

Procedure details

A solution of 4M hydrogen chloride in 1,4-dioxane (2.48 mL, 9.93 mmol) was added to tert-butyl 4-[(2,2,2-trifluoroethoxy)methyl]piperidine-1-carboxylate (Intermediate 180, 0.289 g, 0.993 mmol) and the mixture was stirred at room temperature for 18 h before being evaporated to dryness to provide the title compound (0.136 g, 59%). Method B HPLC-MS: MH+ (HCl salt) requires m/z=198 Found: m/z=198, Rt=0.72 min.